Cas no 1443325-85-6 (1-[3,4-difluoro-5-(3-methylbutoxy)phenyl]propan-1-one)

• Product Name: 1-[3,4-difluoro-5-(3-methylbutoxy)phenyl]propan-1-one
• CAS No: 1443325-85-6
• MF: C₁₄H₁₈F₂O₂
• MW: 256.288331508636
• MDL: MFCD22373501
• CID: 5219019
• Update Time: 2025-07-01

1-[3,4-difluoro-5-(3-methylbutoxy)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3,4-difluoro-5-(3-methylbutoxy)phenyl]propan-1-one

• MDL： MFCD22373501
• Inchi： 1S/C14H18F2O2/c1-4-12(17)10-7-11(15)14(16)13(8-10)18-6-5-9(2)3/h7-9H,4-6H2,1-3H3
• InChI Key： DHNGZZVFBTVNRV-UHFFFAOYSA-N
• SMILES： C(C1=CC(OCCC(C)C)=C(F)C(F)=C1)(=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[3,4-difluoro-5-(3-methylbutoxy)phenyl]propan-1-one

Professional Introduction to Compound with CAS No. 1443325-85-6 and Product Name: 1-[3,4-difluoro-5-(3-methylbutoxy)phenyl]propan-1-one

The compound with the CAS number 1443325-85-6 and the product name 1-[3,4-difluoro-5-(3-methylbutoxy)phenyl]propan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both difluoro and methylbutoxy substituents in its molecular framework imparts distinct chemical characteristics that make it a valuable candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of novel pharmaceutical agents. The 3,4-difluoro moiety in the phenyl ring of this compound contributes to its enhanced metabolic stability and binding affinity, which are critical factors in drug efficacy. This feature has been extensively studied in the context of developing antiviral and anticancer agents, where fluorine atoms play a pivotal role in modulating biological activity. The 3-methylbutoxy group, on the other hand, introduces lipophilicity and solubility characteristics that are essential for optimal pharmacokinetic profiles.

In the realm of medicinal chemistry, the synthesis and characterization of 1-[3,4-difluoro-5-(3-methylbutoxy)phenyl]propan-1-one have opened new avenues for therapeutic intervention. Researchers have been particularly interested in its potential as a precursor for more complex molecules with targeted biological activities. The compound’s structural motif has been explored in various contexts, including its role as an intermediate in the synthesis of kinase inhibitors and other small-molecule drugs. These investigations have leveraged advanced spectroscopic techniques and computational methods to elucidate its molecular interactions.

The pharmacological properties of this compound have been a subject of intense scrutiny. Initial studies have demonstrated its ability to interact with specific biological targets, suggesting possible applications in treating inflammatory diseases and neurological disorders. The difluoro substitution pattern is known to enhance binding interactions with enzymes and receptors, a phenomenon that has been well-documented in the literature. Furthermore, the methylbutoxy side chain contributes to favorable pharmacokinetic properties, including improved oral bioavailability and reduced clearance rates.

Advances in synthetic methodologies have enabled the efficient preparation of 1-[3,4-difluoro-5-(3-methylbutoxy)phenyl]propan-1-one, making it more accessible for industrial-scale production. Modern techniques such as flow chemistry and catalytic processes have been employed to optimize yield and purity. These innovations have not only facilitated laboratory-scale investigations but also paved the way for large-scale manufacturing required for clinical trials and commercialization.

The compound’s potential extends beyond traditional pharmaceutical applications. Its unique chemical profile has attracted interest from researchers working on agrochemicals and materials science. The difluoro and methylbutoxy functional groups provide a versatile scaffold that can be modified to achieve specific desired properties. This adaptability makes it a valuable building block for designing novel materials with enhanced durability and functionality.

As our understanding of molecular interactions continues to evolve, so does the significance of compounds like 1-[3,4-difluoro-5-(3-methylbutoxy)phenyl]propan-1-one. Ongoing research aims to uncover new therapeutic possibilities by exploring its derivatives and analogs. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in translating these findings into tangible benefits for patients worldwide. The compound’s journey from laboratory discovery to potential clinical application exemplifies the dynamic interplay between chemistry, biology, and medicine.

The future prospects for this compound are promising, with several ongoing projects investigating its role in novel drug formulations. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms is expected to accelerate the development process. These advancements will not only enhance our ability to study 1-[3,4-difluoro-5-(3-methylbutoxy)phenyl]propan-1-one but also contribute to the broader landscape of medicinal chemistry research.

In conclusion, 1443325-85-6 represents a cornerstone in modern chemical pharmaceutical research. Its unique structural features offer a wealth of opportunities for therapeutic innovation, making it a cornerstone in ongoing scientific endeavors. As research progresses, we can anticipate further revelations about its potential applications across multiple domains of medicine and science.